6-fluoro-1?-indazole-7-carboxylic acid methyl ester
Overview
Description
“6-fluoro-1?-indazole-7-carboxylic acid methyl ester” is a chemical compound with the IUPAC name methyl 5-fluoro-1H-indazole-7-carboxylate . It has a molecular weight of 194.17 . The compound is a yellow solid and is stored at temperatures between 0-5°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7FN2O2/c1-14-9(13)7-3-6(10)2-5-4-11-12-8(5)7/h2-4H,1H3,(H,11,12) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a yellow solid . It has a molecular weight of 194.17 . The compound is stored at temperatures between 0-5°C .properties
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CAS RN |
1427328-07-1 |
Product Name |
6-fluoro-1?-indazole-7-carboxylic acid methyl ester |
Molecular Formula |
C9H7FN2O2 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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